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Compound of Interest

Compound Name: Linolenyl laurate

Cat. No.: B15550000

CAS Number: CB5295641

This technical guide provides a comprehensive overview of linolenyl laurate, a long-chain fatty
acid ester. The document is intended for researchers, scientists, and professionals in the field
of drug development who are interested in the properties, synthesis, and potential applications
of this compound. While direct experimental data for linolenyl laurate is limited in publicly
available literature, this guide compiles the existing information and infers potential
characteristics based on the properties of its constituent molecules, linolenyl alcohol and lauric
acid, and related fatty acid esters.

Physicochemical Properties

Quantitative data on the physicochemical properties of linolenyl laurate is not readily available
in scientific literature. The following table summarizes the known identifiers and calculated

properties. Further experimental validation is required to determine the precise physical
constants.
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Property Value Source
CAS Number CB5295641 ChemicalBook
Molecular Formula C30H5402 ChemicalBook[1]
Molecular Weight 446.75 g/mol ChemicalBook][1]
Melting Point Data not available
Boiling Point Data not available

Insoluble in water; likely
Solubility soluble in organic solvents Inferred from lauric acid

such as ethanol, ether, and

chloroform.

solubility

Synthesis of Linolenyl Laurate

A specific, detailed experimental protocol for the synthesis of linolenyl laurate is not

extensively documented. However, based on the synthesis of other fatty acid esters, an

enzymatic approach using lipase is a highly probable and efficient method.

Experimental Protocol: Lipase-Catalyzed Esterification

(Proposed)

This proposed protocol is based on established methods for the enzymatic synthesis of similar

esters.[2][3][4]

Materials:

Lauric acid

Linolenyl alcohol

Molecular sieves (optional, for water removal)

Immobilized lipase (e.g., from Candida antarctica, Novozym 435)

Organic solvent (e.g., hexane, toluene, or a solvent-free system)
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Methodology:

e Reaction Setup: In a round-bottom flask, dissolve equimolar amounts of linolenyl alcohol and
lauric acid in a suitable organic solvent. For a solvent-free system, gently heat the mixture to
melt the lauric acid.

» Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is
typically between 1-10% (w/w) of the total substrate weight.

» Water Removal (Optional): If the reaction is sensitive to water, add activated molecular
sieves to the mixture to remove the water produced during esterification, thereby shifting the
equilibrium towards product formation.

o Reaction Conditions: The reaction is typically carried out at a temperature between 40-60°C
with constant stirring for a period ranging from several hours to a few days.

e Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC) to determine the consumption of
reactants and the formation of the ester.

 Purification: Once the reaction reaches completion, the immobilized enzyme can be filtered
off for reuse. The solvent is then removed under reduced pressure. The resulting crude
linolenyl laurate can be purified using column chromatography on silica gel with a suitable
solvent system (e.g., a gradient of hexane and ethyl acetate).
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Caption: Proposed enzymatic synthesis of linolenyl laurate.

Potential Applications in Drug Development

Direct applications of linolenyl laurate in drug development have not been reported. However,
based on the biological activities of its constituent molecules, several potential applications can
be postulated.

Anti-Inflammatory Agent

Both a-linolenic acid and lauric acid have demonstrated anti-inflammatory properties. a-
Linolenic acid can modulate inflammatory pathways, and lauric acid has been shown to
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suppress inflammatory responses in macrophages. It is plausible that linolenyl laurate, as a
pro-drug, could be hydrolyzed in vivo to release these active components, thereby exerting an
anti-inflammatory effect.

Modulation of PPAR Signaling

Peroxisome proliferator-activated receptors (PPARS) are nuclear receptors that play a crucial
role in lipid metabolism and inflammation. Fatty acids are natural ligands for PPARs. Both
linolenic acid and lauric acid are known to interact with and modulate PPAR signaling
pathways. Therefore, linolenyl laurate could potentially act as a modulator of PPARS,
influencing gene expression related to lipid metabolism and inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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